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Compound of Interest

Compound Name: Triethylaluminum

Cat. No.: B1256330 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information for the safe storage and handling of triethylaluminum
(TEAL) solutions.

Frequently Asked Questions (FAQs)
1. What are the primary hazards associated with triethylaluminum (TEAL) solutions?

Triethylaluminum is highly pyrophoric, meaning it can ignite spontaneously upon contact with

air.[1][2] It also reacts violently with water, releasing flammable gases that can ignite.[2][3]

Solutions of TEAL in hydrocarbon solvents may also be pyrophoric.[3] It is crucial to handle

TEAL and its solutions under a dry, inert atmosphere (e.g., nitrogen or argon).[3]

2. How should I properly store TEAL solutions?

TEAL solutions are stable when stored under a dry, inert atmosphere and away from heat.[3]

The optimal storage temperature is approximately 20°C.[3] Containers should be tightly sealed

and made of compatible materials, such as carbon steel or stainless steel.[4] Storage areas

must be cool, dry, and well-ventilated.

3. What are the signs of TEAL solution decomposition?

Decomposition of TEAL is slow at ambient temperatures but accelerates significantly at

temperatures above 120°C.[3] The primary thermal decomposition products are hydrogen,
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ethylene, and elemental aluminum.[3][5] Visual signs of severe decomposition or contamination

can include the formation of a precipitate or discoloration of the solution.

4. Can I use water to extinguish a TEAL fire?

Absolutely not. Water reacts violently with TEAL and will exacerbate the fire.[2] Similarly, foam

and halogenated extinguishing agents should not be used.[1][2] The recommended

extinguishing agents are dry chemical powder (Class D), dry sand, or other inert powders like

dry graphite or soda ash.[1]

5. Are there ways to stabilize TEAL solutions for enhanced safety and storage?

Yes, forming a Lewis acid-base adduct can stabilize TEAL. Triethylaluminum is a strong Lewis

acid and will react with Lewis bases (L) to form more stable adducts (AlEt₃L).[6] For example,

solutions of TEAL in anhydrous tetrahydrofuran (THF), an ether that acts as a Lewis base, are

known to be very stable and non-pyrophoric.[7]
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Issue Possible Cause(s) Recommended Action(s)

Precipitate formation in the

solution

1. Reaction with trace moisture

or air that has entered the

container.2. Contamination

from the solvent or transfer

lines.3. Slow decomposition

over time, although less

common at proper storage

temperatures.

1. Ensure all transfers are

conducted under a strictly dry,

inert atmosphere. 2. Verify the

purity of the solvent and the

cleanliness of all equipment.3.

If the precipitate is significant,

the solution's activity may be

compromised. Consider re-

standardizing the solution

before use or safe disposal.

Discoloration of the solution

(yellowish tint)

1. Minor impurities in the TEAL

or solvent.2. Reaction with

contaminants.

1. A slight yellowish color may

not always indicate significant

degradation, but it is a sign of

impurities.[8]2. Monitor the

solution's performance in your

application closely. If

performance is affected, obtain

a fresh supply.

Loss of reactivity or

inconsistent experimental

results

1. Partial degradation of the

TEAL, leading to a lower

effective concentration.2.

Reaction with atmospheric

contaminants during handling.

1. Re-determine the

concentration of the TEAL

solution using a validated

analytical method (see

Experimental Protocols

section).2. Review handling

procedures to ensure they are

rigorously anaerobic and

anhydrous.

Clogged valve on the storage

cylinder

1. Formation of solid

decomposition or reaction

products at the valve opening.

1. Do not attempt to force the

valve open. This can be

extremely hazardous. Contact

the supplier for guidance on

how to proceed. Some

suppliers provide specific
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procedures for handling

clogged valves.[7]

Data Presentation
Table 1: Physical and Chemical Properties of Triethylaluminum (Monomer)

Property Value

Chemical Formula Al(C₂H₅)₃

Molecular Weight 114.16 g/mol

Appearance Colorless liquid

Density (25°C) 0.832 g/cm³[3]

Boiling Point (760 mm Hg) 186°C[3]

Melting Point -52°C[3]

Solubility
Soluble in aromatic, saturated aliphatic, and

cycloaliphatic hydrocarbons[3]

Table 2: Recommended Storage Conditions for TEAL Solutions

Parameter Recommendation

Atmosphere Dry, inert gas (Nitrogen or Argon)[3]

Temperature Ambient (approx. 20°C)[3]

Container Material Carbon Steel, Stainless Steel[3][4]

Incompatible Materials
Water, Air, Alcohols, Halogenated

Hydrocarbons, Oxidizing Agents[2]

Experimental Protocols

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

http://www.orgsyn.org/content/pdfs/procedures/cv6p0014.pdf
https://www.benchchem.com/product/b1256330?utm_src=pdf-body
https://www.nouryon.com/globalassets/inriver/resources/pds-teal-polymer-production-glo-en.pdf
https://www.nouryon.com/globalassets/inriver/resources/pds-teal-polymer-production-glo-en.pdf
https://www.nouryon.com/globalassets/inriver/resources/pds-teal-polymer-production-glo-en.pdf
https://www.nouryon.com/globalassets/inriver/resources/pds-teal-polymer-production-glo-en.pdf
https://www.nouryon.com/globalassets/inriver/resources/pds-teal-polymer-production-glo-en.pdf
https://www.nouryon.com/globalassets/inriver/resources/pds-teal-polymer-production-glo-en.pdf
https://www.nouryon.com/globalassets/inriver/resources/pds-teal-polymer-production-glo-en.pdf
https://environmentalgenome.org/wp-content/uploads/2017/09/ES_V4_triethylaluminum_2016-11-10_15-48.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3854738.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 1: Determination of Aluminum Content by
Plasma Emission Spectrometry
This method is suitable for quantifying the total aluminum concentration in a TEAL solution,

which can be used to assess its stability over time.

Methodology:

Sample Preparation:

Under an inert atmosphere, carefully transfer a precise volume (e.g., 1.0 mL) of the TEAL

solution into a flask containing a known volume of a suitable hydrocarbon solvent (e.g.,

100 mL of n-hexane) and an ether (e.g., 20 mL of diethyl ether) to moderate the reaction.

Slowly and carefully add a 20% sulfuric acid solution (e.g., 20 mL) to hydrolyze the TEAL.

This step is highly exothermic and must be performed with extreme caution in a fume

hood.

Separate the lower aqueous layer. Extract the organic layer again with 20% sulfuric acid

and then with deionized water, collecting all aqueous extracts.

Digestion:

Heat the combined aqueous extracts on a hot plate at 100-200°C until white fumes of

sulfur trioxide are evolved. This step ensures all organic residues are removed.

Analysis:

Cool the digested sample and quantitatively transfer it to a volumetric flask, diluting to a

known volume with deionized water.

Analyze the sample using an Inductively Coupled Plasma-Atomic Emission Spectrometer

(ICP-AES) to determine the aluminum concentration.

Calculation:
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Calculate the aluminum content in the original TEAL solution based on the measured

concentration and the dilution factors used.

Protocol 2: Accelerated Aging Study for Stability
Assessment
This protocol provides a framework for assessing the long-term stability of TEAL solutions in a

shorter timeframe.

Methodology:

Sample Preparation:

Prepare multiple, identical samples of the TEAL solution in appropriate, sealed containers

under a consistent inert atmosphere.

Aging Conditions:

Place the samples in a temperature-controlled oven or chamber at an elevated

temperature (e.g., 50-60°C). The temperature should be chosen to accelerate degradation

without inducing unrealistic failure modes.[9]

Simultaneously, store control samples at the recommended ambient temperature (e.g.,

20°C).

Time Points:

Remove samples from both the accelerated and real-time aging conditions at

predetermined time intervals (e.g., 1, 3, 6, and 12 months for real-time; calculated

equivalent times for accelerated aging).

Analysis:

At each time point, analyze the samples for:

Appearance: Note any color change or precipitate formation.
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Concentration: Determine the TEAL concentration using a validated method like the

ICP-AES protocol described above.

Data Evaluation:

Plot the TEAL concentration versus time for both aging conditions. A significant decrease

in concentration over time indicates instability. The Arrhenius equation can be used to

correlate the accelerated aging data with the expected shelf life at ambient temperature.

[10]
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Caption: Thermal decomposition pathway of Triethylaluminum.
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Caption: Stabilization of Triethylaluminum via Lewis base adduct formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nj.gov [nj.gov]

2. Triethylaluminum | 97-93-8 [chemicalbook.com]

3. nouryon.com [nouryon.com]

4. environmentalgenome.org [environmentalgenome.org]

5. apps.dtic.mil [apps.dtic.mil]

6. Triethylaluminium - Wikipedia [en.wikipedia.org]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1256330?utm_src=pdf-body-img
https://www.benchchem.com/product/b1256330?utm_src=pdf-body
https://www.benchchem.com/product/b1256330?utm_src=pdf-custom-synthesis
https://nj.gov/health/eoh/rtkweb/documents/fs/1906.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3854738.htm
https://www.nouryon.com/globalassets/inriver/resources/pds-teal-polymer-production-glo-en.pdf
https://environmentalgenome.org/wp-content/uploads/2017/09/ES_V4_triethylaluminum_2016-11-10_15-48.pdf
https://apps.dtic.mil/sti/citations/tr/AD0257019
https://en.wikipedia.org/wiki/Triethylaluminium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. orgsyn.org [orgsyn.org]

8. CAS 97-93-8: Triethylaluminum | CymitQuimica [cymitquimica.com]

9. mddionline.com [mddionline.com]

10. eastman.com [eastman.com]

To cite this document: BenchChem. [Technical Support Center: Triethylaluminum (TEAL)
Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1256330#stabilizing-triethylaluminum-solutions-for-
storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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